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Compound of Interest

Compound Name: DNA-PK-IN-3

Cat. No.: B12423033

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with DNA-PK-IN-3. The following procedures and
recommendations are designed to ensure safe handling, storage, and disposal of this potent
DNA-PK inhibitor.

Chemical and Physical Properties

A summary of the key physical and chemical properties of DNA-PK-IN-3 is provided in the table

below.
Property Value
Synonyms Not Available
Formula C19H19NsO
Molecular Weight 389.41 g/mol
CAS Number 2734846-19-4
Storage (Powder) -20°C for 2 years
Storage (in DMSO) 4°C for 2 weeks, -80°C for 6 months

Hazard Identification and Precautionary Measures
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DNA-PK-IN-3 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] It is imperative to take the following precautionary measures:

e P264: Wash skin thoroughly after handling.[1]
e P270: Do not eat, drink, or smoke when using this product.[1]
e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1]
e P391: Collect spillage.[1]
e P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE) Workflow

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against exposure. The following diagram outlines the recommended PPE workflow when
handling DNA-PK-IN-3.
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Personal Protective Equipment (PPE) Workflow

Start: Prepare for Handling DNA-PK-IN-3

Body Protection:
Wear a lab coat or impervious clothing.

Hand Protection:
Wear protective gloves (e.g., nitrile).

Eye Protection:
Wear safety goggles with side-shields.

Respiratory Protection:
Use a suitable respirator if dust or aerosols are generated.

Proceed with Handling

Click to download full resolution via product page

Caption: Recommended PPE sequence for handling DNA-PK-IN-3.
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Handling and Storage Procedures

Safe handling and appropriate storage are critical to maintaining the integrity of DNA-PK-IN-3
and ensuring a safe laboratory environment.

Handling:

o Ventilation: Use the product only in areas with adequate exhaust ventilation.[1]

» Avoid Contact: Avoid inhalation and contact with eyes and skin.[1]

» Aerosol Prevention: Take measures to avoid the formation of dust and aerosols.[1]

Storage:

Container: Keep the container tightly sealed.[1]

Location: Store in a cool, well-ventilated area.[1]

Environment: Keep away from direct sunlight and sources of ignition.[1]

Temperature:
o Powder: Store at -20°C.[1]

o In Solvent: Store at -80°C.[1]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First Aid Procedure

Eye Contact

Remove contact lenses, locate an eye-wash
station, and flush eyes immediately with large
amounts of water. Separate eyelids to ensure

adequate flushing. Promptly call a physician.[1]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes and call a physician.[1]

Immediately relocate to fresh air. If breathing is

Inhalation difficult, give oxygen. If not breathing, give
artificial respiration. Call a physician.
Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill and Disposal Procedures

Proper management of spills and waste is essential to prevent environmental contamination

and accidental exposure.

Spill Cleanup:

Disposal:

Ventilate: Ensure adequate ventilation.

Clean: Clean the spill area thoroughly.

Evacuate: Evacuate personnel from the immediate area.

Contain: Wear appropriate PPE and contain the spill.

Absorb: Use an inert absorbent material to collect the spill.

Dispose: Place all contaminated materials in a sealed container for disposal.
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» Dispose of the product and its container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[1]

e Avoid release to the environment.[1]

Operational Workflow: Handling and Disposal

The following diagram illustrates the general workflow for handling and disposing of DNA-PK-
IN-3.
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Handling and Disposal Workflow for DNA-PK-IN-3

Start: Receive and Log DNA-PK-IN-3

Store according to specifications
(Powder: -20°C, In Solvent: -80°C)

Prepare for experiment:
- Don appropriate PPE
- Work in a ventilated area

Perform Experiment

Collect all waste material
(unused product, contaminated items)

Dispose of waste through an
approved waste disposal service

End of Process

Click to download full resolution via product page

Caption: General workflow for DNA-PK-IN-3 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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